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Application Notes and Protocols for Researchers
The use of tert-butylammonium bromide (tBABr), often referred to as tetrabutylammonium

bromide (TBABr) in the literature, has emerged as a significant strategy in overcoming the

inherent instability of perovskite solar cells (PSCs), particularly when fabricated under ambient

air conditions. The incorporation of tBABr, either as an additive to the perovskite precursor

solution or as a post-treatment agent, has demonstrated remarkable improvements in device

performance and longevity by passivating defects, enhancing film quality, and increasing

moisture resistance.

Mechanism of Action
The primary mechanism behind the enhanced stability imparted by tBABr involves the dual

functionality of the tert-butylammonium (tBA+) cation and the bromide (Br-) anion. The bulky

organic tBA+ cation can form a two-dimensional (2D) capping layer on the three-dimensional

(3D) perovskite structure. This 2D layer acts as a hydrophobic shield, effectively repelling

moisture and preventing the degradation of the underlying perovskite film.[1][2] Furthermore,

both the tBA+ cation and Br- anion can passivate surface and grain boundary defects, such as
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iodine vacancies, which are notorious for being sites of non-radiative recombination and

initiation points for degradation.[3][4] By reducing these defects, tBABr treatment suppresses

charge recombination, leading to improved photovoltaic performance and operational stability.

[3][5]

Data Summary
The following tables summarize the quantitative data from various studies, highlighting the

impact of tBABr and other quaternary ammonium halides on the performance and stability of

perovskite solar cells.

Table 1: Photovoltaic Performance of Perovskite Solar Cells with and without tBABr Treatment

Perovskit
e
Composit
ion

Treatmen
t Method

Voc (V)
Jsc
(mA/cm2)

FF (%) PCE (%)
Referenc
e

Not

Specified

TBAB in

precursor
1.119 23.41 76.97 20.16 [3]

Not

Specified

(Control)

No additive - - - 18.52 [3]

CsPbI2.4Br

0.6

TBAB in

precursor
- - - 15.21 [6]

MAPbI3
CTAB

Treatment
- - - 18.95 [7]

Not

Specified

BDDAB

Treatment
- - - 22.08

Carbon-

based PSC

TBAB

Treatment
- - - 14.85 [5]

Carbon-

based PSC

(Control)

No

Treatment
- - - <14 [5]
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Note: '-' indicates data not provided in the search results. CTAB (cetyl trimethyl ammonium

bromide) and BDDAB (benzyldodecyldimethylammonium bromide) are other quaternary

ammonium halides with similar functionalities.

Table 2: Ambient Air Stability of Perovskite Solar Cells with and without tBABr Treatment

Perovskite
Composition

Treatment
Stability
Conditions

Results Reference

CsPbI2.4Br0.6
TBAB in

precursor

Stored in N2

glovebox for

1600 hours

Retained over

93% of initial

PCE

[6]

CH3NH3PbX3
TBA Iodide in

precursor

45 days in

ambient

conditions,

unencapsulated

Maintained

original PCE
[1][2]

CH3NH3PbX3

(Control)
No additive

45 days in

ambient

conditions,

unencapsulated

Lost over 60% of

original PCE
[1][2]

MAPbI3 CTAB Treatment
1600 hours in dry

conditions (dark)

No obvious

decline in PCE
[7]

Not Specified
BDDAB

Treatment

500 hours at

80% relative

humidity

Retained 93.29%

of initial PCE

Carbon-based

PSC
TBAB Treatment

40 days at 30-

40% relative

humidity

Retained over

90% of initial

efficiency

[5]

Carbon-based

PSC
TBAI Treatment

40 days at 30-

40% relative

humidity

Retained over

85% of initial

efficiency

[5]
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The following are generalized protocols for the fabrication of perovskite solar cells incorporating

tBABr, based on methodologies described in the literature. These protocols are intended as a

starting point and may require optimization for specific perovskite compositions and device

architectures.

Protocol 1: tBABr as an Additive in the Perovskite
Precursor (One-Step Method)
This protocol describes the incorporation of tBABr directly into the perovskite precursor

solution.

1. Substrate Preparation:

Begin with pre-patterned fluorine-doped tin oxide (FTO) coated glass substrates.

Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun.

Treat the substrates with UV-ozone for 15-20 minutes to remove organic residues and

improve the wettability.

2. Deposition of Electron Transport Layer (ETL):

Deposit a compact layer of TiO2 (c-TiO2) by spin-coating a precursor solution (e.g., titanium

diisopropoxide bis(acetylacetonate) in 1-butanol) onto the FTO substrate, followed by

annealing at high temperatures (e.g., 500 °C).

Alternatively, a low-temperature ETL like SnO2 can be deposited from a nanoparticle

solution.

3. Preparation of Perovskite Precursor Solution with tBABr:

Prepare the desired 3D perovskite precursor solution (e.g., a stoichiometric mixture of lead

halides and organic ammonium halides in a solvent like DMF:DMSO).
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Prepare a stock solution of tBABr in a suitable solvent (e.g., isopropanol or the same solvent

as the perovskite precursor).

Add the tBABr solution to the perovskite precursor solution at the desired concentration. The

optimal concentration needs to be determined experimentally but is often in the range of a

few mg/ml.[3][6]

4. Perovskite Film Deposition:

Spin-coat the tBABr-containing perovskite precursor solution onto the ETL-coated substrate

in ambient air.[8]

During the spin-coating process, dispense an anti-solvent (e.g., chlorobenzene or toluene) to

induce rapid crystallization.

Anneal the film on a hotplate at a temperature suitable for the specific perovskite

composition (e.g., 100-150 °C).

5. Deposition of Hole Transport Layer (HTL):

Dissolve a hole-transporting material (e.g., Spiro-OMeTAD) in a solvent like chlorobenzene.

Additives such as 4-tert-butylpyridine (tBP) and lithium bis(trifluoromethanesulfonyl)imide (Li-

TFSI) are commonly included to improve conductivity and performance.[8]

Spin-coat the HTL solution onto the perovskite layer.

6. Deposition of Metal Electrode:

Complete the device by thermally evaporating a metal contact (e.g., gold or silver) onto the

HTL.

Protocol 2: Post-Treatment of Perovskite Film with
tBABr
This protocol involves treating the surface of a pre-formed perovskite film with a tBABr solution.

1. Fabricate the Perovskite Film:
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Follow steps 1, 2, and 4 from Protocol 1 to deposit the ETL and the perovskite film (without

tBABr in the precursor).

2. Prepare tBABr Treatment Solution:

Dissolve tBABr in a suitable solvent, typically an alcohol like isopropanol, at a specific

concentration (e.g., 1-5 mg/ml).[9][10]

3. tBABr Surface Treatment:

Spin-coat the tBABr solution onto the cooled perovskite film.

Anneal the treated film at a moderate temperature (e.g., 70-100 °C) for a short duration to

promote the formation of the 2D/3D heterostructure and remove residual solvent.[9][10]

4. Complete the Device:

Proceed with the deposition of the HTL and the metal electrode as described in steps 5 and

6 of Protocol 1.

Visualizations
The following diagrams illustrate the experimental workflow and the proposed mechanism of

tBABr in enhancing the stability of perovskite solar cells.

Substrate Preparation Layer Deposition Characterization

FTO Substrate Ultrasonic Cleaning UV-Ozone Treatment ETL Deposition
(e.g., TiO2, SnO2)

Perovskite Deposition
(with tBABr)

HTL Deposition
(e.g., Spiro-OMeTAD)

Metal Electrode
(Au, Ag)

J-V Measurement
(PCE, Voc, Jsc, FF)

Ambient Air
Stability Test

Click to download full resolution via product page

Caption: Experimental workflow for fabricating tBABr-modified perovskite solar cells.
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Caption: Mechanism of tBABr in enhancing perovskite solar cell stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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